![molecular formula C22H21N3O3 B5297994 N-{3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}-2-furamide](/img/structure/B5297994.png)
N-{3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}-2-furamide, commonly known as FPhF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPhF is a furamide derivative that exhibits promising pharmacological properties, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of FPhF is not fully understood. However, it is believed that the compound exerts its pharmacological effects by binding to specific receptors in the body. FPhF has been shown to bind to the mu-opioid receptor, which is involved in pain perception, and the 5-HT1A receptor, which is involved in mood regulation.
Biochemical and Physiological Effects:
FPhF exhibits a range of biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory conditions such as arthritis. FPhF has also been shown to have anxiolytic and antidepressant effects, indicating its potential use in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
FPhF has several advantages for lab experiments. The compound is easy to synthesize and has a high yield. FPhF is also stable under normal laboratory conditions, making it easy to handle. However, FPhF has some limitations for lab experiments. The compound has low solubility in water, which can make it difficult to dissolve in aqueous solutions. FPhF also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of FPhF. One potential direction is the development of FPhF-based drugs for the treatment of cancer. Another potential direction is the investigation of the compound's effects on the immune system. FPhF has been shown to modulate the immune response, and further studies could explore its potential use in the treatment of autoimmune disorders. Additionally, the development of more potent and selective FPhF analogs could lead to the discovery of new drugs with improved pharmacological properties.
Synthesis Methods
The synthesis of FPhF involves the reaction of 3-[(4-phenyl-1-piperazinyl)carbonyl]aniline with furfurylamine in the presence of a catalyst. The reaction is carried out under mild conditions, and the yield of FPhF is high. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
FPhF has been extensively studied for its potential therapeutic applications. The compound exhibits a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer properties. FPhF has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-[3-(4-phenylpiperazine-1-carbonyl)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3/c26-21(20-10-5-15-28-20)23-18-7-4-6-17(16-18)22(27)25-13-11-24(12-14-25)19-8-2-1-3-9-19/h1-10,15-16H,11-14H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWDSSQYTZGONCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.